Cas no 5790-45-4 (2,5-diphenylpyrazolo[1,5-a]pyrimidin-7(1H)-one)

• Product Name: 2,5-diphenylpyrazolo[1,5-a]pyrimidin-7(1H)-one
• CAS No: 5790-45-4
• MF: C₁₈H₁₃N₃O
• MW: 287.315323591232
• CID: 1607423
• PubChem ID: 2818800
• Update Time: 2025-04-21

2,5-diphenylpyrazolo[1,5-a]pyrimidin-7(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2,5-diphenylpyrazolo[1,5-a]pyrimidin-7(1H)-one
• 2,5-diphenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• 2,5-Diphenyl-7-hydroxy-pyrazolo-[1,5-a]pyrimidine
• 2,5-Diphenylpyrazolo[1,5-a]pyrimidin-7-ol
• 2,5-Diphenyl-7-hydroxypyrazolo[1,5-a]pyrimidine
• DTXSID70384788
• 5790-45-4
• Maybridge4_002209
• Oprea1_558702
• NCGC00176803-01
• HMS1527E09
• BRD-K32460552-001-01-3
• 2,5-Diphenyl-7-hydroxy-pyrazolo-[1,5-a]pyrimidine, AldrichCPR
• CHEMBL4562455
• CCG-251978
• 331968-09-3
• HMS1584G21
• CHEMBL157791
• Oprea1_786837
• AC1MDYH2

• Inchi： 1S/C18H13N3O/c22-18-12-15(13-7-3-1-4-8-13)19-17-11-16(20-21(17)18)14-9-5-2-6-10-14/h1-12,20H
• InChI Key： VNKCQGVSPOWIEY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)N=C2C=C(C3C=CC=CC=3)NN21

Computed Properties

• Exact Mass: 287.10599
• Monoisotopic Mass: 287.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 479.9°C at 760 mmHg
• Flash Point: 244°C
• Refractive Index: 1.689
• PSA: 44.7